Cas no 65500-37-0 ((2-methylprop-1-en-1-yl)(2-methylpropyl)amine)

• Product Name: (2-methylprop-1-en-1-yl)(2-methylpropyl)amine
• CAS No: 65500-37-0
• Molecular Formula: C₈H₁₇N
• Molecular Weight: 127.227
• MDL: MFCD19219587
• CID: 4110124
• PubChem ID: 11297975

(2-methylprop-1-en-1-yl)(2-methylpropyl)amine Properties

Names and Identifiers

• 1-Propen-1-amine, 2-methyl-N-(2-methylpropyl)-
• (2-methylprop-1-en-1-yl)(2-methylpropyl)amine
• AKOS006357188
• QCA50037
• EN300-256883
• 2-methyl-N-(2-methylprop-1-enyl)propan-1-amine
• G53642
• 65500-37-0

• MDL： MFCD19219587
• InChIKey： UFNMLWJTTODWFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17N/c1-7(2)5-9-6-8(3)4/h5,8-9H,6H2,1-4H3

Computed Properties

• Exact Mass: 127.136099547Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 127.136099547Da
• Heavy Atom Count: 9
• Complexity: 88.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Enamines